Hexacosane
Hexacosane
Hexacosane is one of the important component of the essential oil of Moringa oleifera (Moringaceae).
, also known as CH3-[CH2]24-CH3 or N-hexacosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, hexacosan-1-ol, hexacosanal, and 1, 2-hexacosanediol. Outside of the human body, can be found in a number of food items such as black elderberry, linden, white mustard, and sweet cherry. This makes a potential biomarker for the consumption of these food products.
Hexacosane is a straight-chain alkane comprising of 26 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
N-hexacosane appears as colorless crystals. Occurs in many natural products.
, also known as CH3-[CH2]24-CH3 or N-hexacosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, hexacosan-1-ol, hexacosanal, and 1, 2-hexacosanediol. Outside of the human body, can be found in a number of food items such as black elderberry, linden, white mustard, and sweet cherry. This makes a potential biomarker for the consumption of these food products.
Hexacosane is a straight-chain alkane comprising of 26 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
N-hexacosane appears as colorless crystals. Occurs in many natural products.
Brand Name:
Vulcanchem
CAS No.:
630-01-3
VCID:
VC21248644
InChI:
InChI=1S/C26H54/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C26H54
Molecular Weight:
366.7 g/mol
Hexacosane
CAS No.: 630-01-3
Cat. No.: VC21248644
Molecular Formula: C26H54
Molecular Weight: 366.7 g/mol
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Specification
| Description | Hexacosane is one of the important component of the essential oil of Moringa oleifera (Moringaceae). , also known as CH3-[CH2]24-CH3 or N-hexacosane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. is also a parent compound for other transformation products, including but not limited to, hexacosan-1-ol, hexacosanal, and 1, 2-hexacosanediol. Outside of the human body, can be found in a number of food items such as black elderberry, linden, white mustard, and sweet cherry. This makes a potential biomarker for the consumption of these food products. Hexacosane is a straight-chain alkane comprising of 26 carbon atoms. It has a role as a volatile oil component and a plant metabolite. N-hexacosane appears as colorless crystals. Occurs in many natural products. |
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| CAS No. | 630-01-3 |
| Molecular Formula | C26H54 |
| Molecular Weight | 366.7 g/mol |
| IUPAC Name | hexacosane |
| Standard InChI | InChI=1S/C26H54/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3 |
| Standard InChI Key | HMSWAIKSFDFLKN-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 774 °F at 760 mm Hg (NTP, 1992) 412.2 °C 415 °C |
| Colorform | Monoclinic, triclinic or orthorhombic crystals from benzene; crystals from ethe |
| Melting Point | 133.5 °F (NTP, 1992) 56.4 °C 56.09 °C |
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